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Compound of Interest

Compound Name: TMR cadaverine

CAS No.: 159311-67-8

Cat. No.: B1148128

Get Quote

Audience: Researchers, scientists, and drug development professionals engaged in advanced

fluorescence microscopy and biophysical studies.

Abstract: Single-molecule imaging has revolutionized our ability to study biological processes

by enabling the direct observation of individual molecular behaviors and interactions in real-

time.[1] The choice of a fluorescent probe is paramount, requiring a dye that is not only bright

and photostable but also amenable to precise, site-specific labeling of the target biomolecule.

This guide provides a comprehensive overview and detailed protocols for using

Tetramethylrhodamine (TMR)-cadaverine as a fluorescent probe for single-molecule imaging

experiments. We detail the principles and practice of site-specific protein labeling using

transglutaminase, outline a complete workflow from protein conjugation to single-molecule data

acquisition via Total Internal Reflection Fluorescence (TIRF) microscopy, and provide a

thorough troubleshooting guide to navigate common experimental challenges.
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Tetramethylrhodamine (TMR) is a well-established rhodamine-based fluorophore widely used in

biological imaging. The cadaverine linker provides a primary amine group, making it an ideal

substrate for specific enzymatic labeling reactions. For single-molecule studies, where signals

from individual fluorophores are detected, the photophysical properties of the dye are critical.

TMR offers a compelling combination of features for single-molecule imaging:

High Brightness: A high molar extinction coefficient and good quantum yield result in bright,

easily detectable single-molecule signals.

Excellent Photostability: TMR exhibits greater resistance to photobleaching compared to

many other common fluorophores, allowing for longer observation times of single molecules

before the signal is lost.[2] This is crucial for tracking molecular dynamics or observing multi-

step processes.

Favorable Spectral Range: With excitation and emission in the green-yellow region of the

visible spectrum, TMR is compatible with common laser lines (e.g., 532 nm or 561 nm) and

avoids the higher autofluorescence often seen in the blue-green spectral region of biological

samples.[3]

Proven Track Record: TMR has been successfully used in a variety of demanding single-

molecule applications, including single-molecule Förster Resonance Energy Transfer

(smFRET) and single-molecule tracking.[2][4]

Table 1: Photophysical Properties of TMR-Cadaverine
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Property Value Reference

Chemical Formula C₃₀H₃₄N₄O₄ [5]

Molecular Weight 514.62 g/mol [5]

Excitation Max (λEx) ~544-555 nm [5]

Emission Max (λEm) ~571-580 nm [5]

Molar Extinction Coefficient >80,000 M⁻¹cm⁻¹

Photoluminescence Quantum

Yield (PLQY)
Moderate to High [6][7][8]

Part 2: Principle of Site-Specific Labeling via
Transglutaminase
Achieving a 1:1 labeling stoichiometry at a specific site on a target protein is essential for

quantitative single-molecule analysis. Transglutaminase (TGase) offers a highly efficient and

specific method for this purpose.

TGase is an enzyme that catalyzes the formation of an isopeptide bond between the γ-

carboxamide group of a glutamine (Q) residue and the primary amine of a lysine (K) residue.[9]

Crucially, TGase exhibits broad tolerance for its amine substrate, meaning it will readily use the

primary amine on TMR-cadaverine in place of a lysine residue.[10][11]

To direct the labeling to a specific location, the target protein is engineered to contain a short

peptide sequence, often called a "Q-tag," which is highly reactive with TGase.[9][12] This tag

typically contains one or more glutamine residues in a favorable context for enzyme

recognition. By ensuring the target protein has no other accessible, reactive glutamine

residues, the labeling with TMR-cadaverine becomes highly site-specific.
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Caption: Transglutaminase-mediated protein labeling workflow.

Part 3: Experimental Protocols
This section provides step-by-step methodologies for labeling a Q-tagged protein with TMR-

cadaverine and preparing the sample for single-molecule imaging.

Protocol 1: Transglutaminase-Mediated Protein Labeling
This protocol describes the covalent attachment of TMR-cadaverine to a target protein

containing a TGase-reactive Q-tag.

A. Materials and Reagents
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Purified, Q-tagged target protein (stock at 1-10 mg/mL in a buffer free of primary amines,

e.g., HEPES or PBS)

TMR-cadaverine (e.g., from Biotium[5])

Microbial Transglutaminase (MTG) or Guinea Pig Liver Transglutaminase (gpTGase)

Reaction Buffer: 50 mM Tris-HCl, pH 7.5 (Note: While Tris is an amine, its concentration is

low enough not to significantly compete at this pH; HEPES can be used as an alternative).

For gpTGase, add 10 mM CaCl₂.

DMSO (anhydrous)

Size-Exclusion Chromatography (SEC) column (e.g., a desalting column like a PD-10) for

purification.

UV-Vis Spectrophotometer

B. Procedure

Prepare TMR-Cadaverine Stock: Dissolve TMR-cadaverine in DMSO to a final concentration

of 10 mM. Store in small aliquots at -20°C, protected from light.

Set up the Labeling Reaction: In a microcentrifuge tube, combine the following components.

The final volume can be scaled as needed.

Target Protein: Aim for a final concentration of 20-50 µM.

TMR-Cadaverine: Add from the 10 mM stock to a final concentration of 200-500 µM (a 10-

fold molar excess over the protein).

Transglutaminase: Add to a final concentration of 1-2 µM.

Reaction Buffer: Add to reach the final desired volume.

Incubation: Mix gently by pipetting. Incubate the reaction at room temperature (or 37°C for

some TGases) for 1-2 hours. Protect the reaction from light by wrapping the tube in

aluminum foil.
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Purification: Separate the labeled protein from unreacted TMR-cadaverine and the TGase

enzyme.

Equilibrate an SEC desalting column with your desired final storage buffer (e.g., PBS or

HEPES with glycerol).

Carefully load the entire reaction mixture onto the column.

Collect fractions according to the manufacturer's instructions. The labeled protein will elute

in the void volume (earlier fractions), while the smaller dye and enzyme molecules will be

retained longer.

Identify the protein-containing fractions by their color (pink/purple) and confirm with a

protein concentration measurement (e.g., Bradford or Nanodrop A280).

Determine Degree of Labeling (DOL):

Measure the absorbance of the purified, labeled protein solution at 280 nm (for protein)

and ~555 nm (for TMR).

Calculate the protein concentration using the Beer-Lambert law (A = εcl), correcting for the

TMR absorbance at 280 nm.

Aprot = A280 - (A555 × CF), where CF is the correction factor (typically ~0.3 for TMR).

Calculate the TMR concentration using its extinction coefficient (ε555 ≈ 95,000 M⁻¹cm⁻¹).

DOL = [TMR concentration] / [Protein concentration]. An ideal DOL for most single-

molecule experiments is between 0.8 and 1.2.

Protocol 2: Sample Preparation for Single-Molecule TIRF
Microscopy
This protocol describes how to prepare a sample of immobilized, TMR-labeled proteins for

imaging.

A. Materials and Reagents
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High-precision glass coverslips (#1.5H)

Biotin-PEG and mPEG-SVA (methoxy-PEG-succinimidyl valerate)

Streptavidin

TMR-labeled protein (biotinylated for immobilization)

TIRF Imaging Buffer:

50 mM HEPES, pH 7.5

50 mM NaCl

Oxygen Scavenging System (GLOXY):

Glucose Oxidase (1 mg/mL)

Catalase (0.04 mg/mL)

20 mM Glucose

Reducing Agent: 1 mM Trolox (to further reduce blinking and photobleaching).

B. Procedure

Coverslip Cleaning: Thoroughly clean coverslips by sonication in a series of solvents (e.g.,

acetone, ethanol, 1M KOH) followed by extensive rinsing with ultrapure water. Plasma

cleaning is a highly effective final step.

Surface Passivation (PEGylation):

Incubate the clean coverslip with a solution of Biotin-PEG and mPEG-SVA (e.g., 1:100

ratio) in 0.1 M sodium bicarbonate buffer (pH 8.5) for 3-4 hours at room temperature. This

creates a surface that resists non-specific protein binding, with biotin handles for specific

attachment.

Rinse thoroughly with ultrapure water and dry under a stream of nitrogen.
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Flow Cell Assembly: Assemble the PEGylated coverslip into a flow cell.

Surface Functionalization:

Inject a solution of streptavidin (0.1 mg/mL) into the flow cell and incubate for 10 minutes.

This coats the surface with streptavidin.

Wash out excess streptavidin with imaging buffer.

Protein Immobilization:

Inject a dilute solution (pM to low nM range) of your biotinylated, TMR-labeled protein into

the flow cell. The optimal concentration must be determined empirically to achieve a

sparse distribution of single molecules in the imaging field.

Incubate for 5-10 minutes to allow the protein to bind to the streptavidin-coated surface.

Gently wash out unbound protein with imaging buffer.

Final Imaging Preparation:

Just before imaging, inject the complete TIRF Imaging Buffer (containing the GLOXY

oxygen scavenging system and Trolox). This is critical for maximizing fluorophore lifetime.

[2]

The sample is now ready for imaging on a TIRF microscope.
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Caption: Overall experimental workflow from labeling to data analysis.
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Part 4: Data Acquisition and Analysis
A. TIRF Microscopy Total Internal Reflection Fluorescence (TIRF) microscopy is the technique

of choice for imaging immobilized single molecules.[1] It generates a thin evanescent field

(~100 nm) that selectively excites fluorophores near the coverslip surface, dramatically

reducing background fluorescence from the bulk solution and leading to a high signal-to-noise

ratio.[13]

B. Data Acquisition

Laser Power: Use the lowest laser power necessary to obtain a good signal-to-noise ratio to

minimize phototoxicity and photobleaching.

Exposure Time: Typical exposure times range from 20 to 100 ms, balancing temporal

resolution with signal collection.

Image Series: Acquire a time-lapse movie (image stack) to observe dynamic events or to

confirm single-molecule behavior through single-step photobleaching.

C. Data Analysis Analysis of single-molecule data involves specialized software (e.g.,

ImageJ/Fiji plugins, MATLAB scripts, or commercial packages) to:

Identify Spots: Detect the diffraction-limited spots corresponding to individual TMR

molecules.

Extract Intensity Traces: Plot the fluorescence intensity of each spot over time. A single,

catastrophic drop to background level (single-step photobleaching) confirms that the spot

was indeed a single molecule.

Track Movement: For mobile molecules, track the position of each spot over time to calculate

diffusion coefficients and characterize modes of motion.

Analyze FRET (if applicable): In smFRET experiments, simultaneously measure donor (e.g.,

Cy3) and acceptor (TMR) intensities to calculate FRET efficiency and observe

conformational dynamics.[13][14][15]

Part 5: Troubleshooting Guide
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Problem Potential Cause(s) Recommended Solution(s)

LOW LABELING EFFICIENCY

(LOW DOL)

1. Inactive TGase enzyme. 2.

Primary amine-containing

buffer (e.g., Tris, glycine)

interfering with the reaction.

[16] 3. Q-tag is not accessible

on the folded protein. 4.

Insufficient molar excess of

TMR-cadaverine.

1. Use a fresh aliquot of

enzyme; check storage

conditions. 2. Perform the

reaction in a non-amine buffer

like HEPES or PBS. 3.

Consider redesigning the

protein to place the Q-tag at a

more accessible location (N- or

C-terminus). 4. Increase the

molar excess of the dye to 20-

50 fold.

PROTEIN PRECIPITATION

DURING LABELING

1. TMR is relatively

hydrophobic, and high labeling

can reduce protein solubility.

[17] 2. Protein is unstable

under reaction conditions

(temperature, pH).

1. Reduce the molar excess of

TMR-cadaverine to achieve a

lower DOL. 2. Optimize buffer

conditions (pH, salt

concentration) or perform the

reaction at a lower temperature

(e.g., 4°C) for a longer

duration.

HIGH BACKGROUND IN

IMAGING

1. Non-specific binding of

labeled protein or free dye to

the surface.[3] 2.

Autofluorescence from the

sample or buffer components.

[18] 3. Incomplete removal of

unbound protein after

immobilization.

1. Ensure high-quality PEG

passivation of the coverslip.

Add a small amount of BSA or

a non-ionic detergent (e.g.,

Tween-20) to the wash buffer.

2. Use high-purity reagents.

Ensure the TIRF evanescent

field is properly configured to

minimize bulk excitation. 3.

Increase the volume and

number of washes before

imaging.

RAPID PHOTOBLEACHING 1. Oxygen is present in the

imaging buffer. 2. Laser power

is too high. 3. Impurities in the

1. Always use a freshly

prepared oxygen scavenging

system (e.g., GLOXY) and a
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buffer are promoting

photobleaching.

triplet-state quencher like

Trolox.[2] 2. Reduce laser

power to the minimum required

for adequate signal. 3. Use

high-purity, single-molecule

grade reagents.

NO/FEW SINGLE-MOLECULE

SPOTS

1. Labeled protein

concentration is too low for

immobilization. 2. Inefficient

immobilization (e.g., problem

with biotin-streptavidin

linkage). 3. Microscope focus

has drifted.

1. Increase the concentration

of labeled protein used for the

immobilization step. 2. Check

the activity of streptavidin and

the integrity of the biotinylated

protein. 3. Use an autofocus

system or manually refocus.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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